Cas no 1439991-82-8 (1-(2-methoxyethyl)-1H-imidazol-4-amine)

• Product Name: 1-(2-methoxyethyl)-1H-imidazol-4-amine
• CAS No: 1439991-82-8
• MF: C₆H₁₁N₃O
• MW: 141.171040773392
• CID: 5763352
• PubChem ID: 86276966
• Update Time: 2025-10-23

1-(2-methoxyethyl)-1H-imidazol-4-amine Chemical and Physical Properties

Names and Identifiers

• EN300-783414
• SCHEMBL16964094
• 1-(2-methoxyethyl)-1H-imidazol-4-amine
• 1439991-82-8
• 1H-Imidazol-4-amine, 1-(2-methoxyethyl)-

• Inchi： 1S/C6H11N3O/c1-10-3-2-9-4-6(7)8-5-9/h4-5H,2-3,7H2,1H3
• InChI Key： MBYGUEWFOBWNCJ-UHFFFAOYSA-N
• SMILES： O(C)CCN1C=NC(=C1)N

Computed Properties

• Exact Mass: 141.090211983g/mol
• Monoisotopic Mass: 141.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 342.6±22.0 °C(Predicted)
• pka: 7.40±0.61(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(2-methoxyethyl)-1H-imidazol-4-amine

1-(2-Methoxyethyl)-1H-Imidazol-4-Amine: A Comprehensive Overview of Its Chemical Properties and Therapeutic Potential

1-(2-Methoxyethyl)-1H-Imidazol-4-Amine, with the CAS number 1439991-82-8, is a multifunctional heterocyclic compound that has garnered significant attention in the field of pharmaceutical research. This compound belongs to the class of imidazolyl derivatives, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and neuroprotective properties. The molecular structure of 1-(2-Methoxyethyl)-1H-Imidazol-4-Amine features a 1H-imidazol-4-amine core functionalized with a methoxyethyl group, a modification that imparts unique physicochemical properties and enhances its biological activity.

Recent studies have highlighted the potential of 1-(2-Methyloxyethyl)-1H-Imidazol-4-Amine as a scaffold for the development of novel therapeutics. The introduction of the methoxyethyl substituent at the 2-position of the imidazole ring significantly modulates the compound’s hydrophobicity and hydrogen-bonding capacity, which are critical factors in determining its pharmacokinetic profile and target specificity. This structural modification has been shown to improve the compound’s solubility in aqueous environments, a key parameter for drug development, while maintaining its ability to interact with biological targets such as ion channels and G protein-coupled receptors (GPCRs).

The pharmacological relevance of 1-(2-Methoxyethyl)-1H-Imidazol-4-Amine is further underscored by its potential applications in neurodegenerative disease research. Emerging evidence suggests that this compound may exert neuroprotective effects by modulating intracellular signaling pathways associated with oxidative stress and apoptosis. In a 2023 study published in Journal of Medicinal Chemistry, researchers demonstrated that 1-(2-Methoxyethyl)-1H-Imidazol-4-Amine exhibits significant antioxidant activity, which could be beneficial in the treatment of conditions such as Alzheimer’s disease and Parkinson’s disease. This finding aligns with the growing emphasis on the role of oxidative stress in neurodegeneration and highlights the compound’s potential as a therapeutic agent.

Another area of interest is the compound’s potential as a modulator of ion channels. Ion channels are critical for maintaining cellular homeostasis and are implicated in a wide range of physiological processes, including neuronal excitability and cardiac function. 1-(2-Methoxyethyl)-1H-Imidazol-4-Amine has been shown to interact with voltage-gated potassium channels, which are key targets for the development of drugs targeting arrhythmias and epilepsy. A 2022 study in Pharmacological Research reported that this compound significantly reduces the activity of Kv1.3 channels, a finding that could have implications for the treatment of autoimmune disorders and inflammatory conditions.

The synthetic accessibility of 1-(2-Methoxyethyl)-1H-Imidazol-4-Amine is another important factor in its research utility. Efficient synthetic routes to this compound have been developed, enabling large-scale production for preclinical and clinical studies. These synthetic methods typically involve the condensation of appropriate precursors, followed by functional group modifications to introduce the methoxyethyl moiety. The ability to synthesize this compound in high yield and purity is crucial for its application in drug discovery programs, where consistent supply of high-quality material is essential for rigorous testing.

Recent advances in computational chemistry have also contributed to the understanding of 1-(2-Methoxyethyl)-1H-Imidazol-4-Amine’s molecular interactions. Molecular docking studies have revealed that this compound binds to specific pockets on target proteins, such as the extracellular domain of certain receptors. These findings are supported by experimental data showing the compound’s ability to inhibit specific enzymatic activities. The integration of computational and experimental approaches has provided a more comprehensive understanding of the compound’s mechanism of action, which is vital for optimizing its therapeutic potential.

Despite its promising properties, the development of 1-(2-Methoxyethyl)-1H-Imidazol-4-Amine as a therapeutic agent is still in its early stages. Challenges such as optimizing its bioavailability, minimizing potential side effects, and ensuring its safety profile in human trials remain areas of active research. Preclinical studies are currently underway to evaluate the compound’s efficacy in animal models of diseases such as cancer and neurodegeneration. These studies are expected to provide critical insights into the compound’s therapeutic potential and guide the design of more effective derivatives.

The broader implications of 1-(2-Methoxyethyl)-1H-Imidazol-4-Amine extend beyond its direct therapeutic applications. Its structural features and functional properties make it a valuable tool for studying the role of imidazole-based compounds in biological systems. This compound can serve as a lead molecule for the development of new drugs targeting a variety of diseases, including metabolic disorders and infectious diseases. The versatility of its molecular framework suggests that it could be further modified to enhance its potency and specificity, opening new avenues for pharmaceutical innovation.

In conclusion, 1-(2-Methoxyethyl)-1H-Imidazol-4-Amine represents a promising candidate in the quest for novel therapeutics. Its unique chemical structure, combined with its diverse biological activities, positions it as a valuable scaffold for drug development. Ongoing research into its pharmacological properties, synthetic methods, and potential applications is expected to yield further insights into its therapeutic potential. As the field of medicinal chemistry continues to evolve, compounds like 1-(2-Methoxyethyl)-1H-Imidazol-4-Amine will play a crucial role in the discovery of new treatments for a wide range of diseases.